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Form
Name

Solid Form
Type

Key Characteristics / Solvent System
Reference /
Origin

Form
DMSO

DMSO Solvate Newly discovered; transforms to Form II via solvent-

mediated desolvation in DMSO-water mixtures.
Activity of water is a critical factor. [1]

Research

Article [1]

Form
VN1

MIBK Solvate Methyl Isobutyl Ketone (MIBK) solvate;
characterized by specific XRPD peaks. Solvent

content 10-20%. [2]

Patent [2]

LEM-H Hydrate One of several characterized hydrates; equilibrium

solubility and stability have been studied. [3]

Research

Article [3]

LEM-H-
EA

Ethyl Acetate

Solvate

Iso-structural solvate; easily desolvates to Form B.

[3]

Research

Article [3]

LEM-H-
THF

THF Solvate Iso-structural solvate; easily desolvates to Form B.

[3]

Research

Article [3]

Forms A,

B, C, F, I

Known

Unsolvated &
Solvated

Previously known forms listed for context (e.g., Form

I is an acetic acid solvate). [1]

Patent &

Research [1]
[2]
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Mechanism of Solvent-Mediated Desolvation
Transformation (SMDT)

A 2020 study provided significant insight into the transformation mechanism of the DMSO solvate to an

unsolvated form (Form II). This solvent-mediated desolvation transformation is crucial for understanding

and controlling the solid form during processing. [1]

Critical Factor: The activity of water in the solvent mixture is the most important parameter. The

desolvation process only occurs when the activity of water is greater than the activity of DMSO. [1]
Transformation Control: The overall process is controlled by the nucleation and growth of the

stable unsolvated form (Form II), rather than by the dissolution of the metastable solvate. [1]
Thermodynamic Driving Force: The transformation is driven by the difference in solubility between

the DMSO solvate and the more stable unsolvated Form II, which can be evaluated in binary solvent
mixtures. [1]

The following diagram illustrates the logical workflow and key findings for investigating this solvent-

mediated desolvation process.

Start: LM DMSO Solvate
in DMSO-Water Mixture

Key Parameter:
Water Activity > DMSO Activity

SMDT Process Initiated
(Dissolution of Solvate)

Rate-Limiting Step:
Nucleation & Growth of Form II

Outcome:
Stable Unsolvated Form II
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Experimental Protocols for Key Studies

The methodologies from pivotal studies provide a roadmap for researchers to characterize and work with

these solid forms.

1. Protocol for Investigating SMDT (Solvent-Mediated Desolvation Transformation) [1] This protocol is

used to monitor the transformation of the DMSO solvate to Form II in real-time.

Transformation Setup: The DMSO solvate is suspended in binary solvent mixtures of DMSO and
water with varying water volume fractions at controlled temperatures (typically 293.15–323.15 K). [1]

*In Situ* Solid Phase Monitoring: Raman spectroscopy is used to track changes in solid-phase
composition during the transformation. Results are verified using quantitative Powder X-Ray
Diffraction (PXRD). [1]
Solution Concentration Monitoring: The solute concentration in the solution during the

transformation is measured using the gravimetric method. [1]
Solubility Measurement: The solubilities of both the DMSO solvate and Form II in the binary solvent

mixtures are measured to evaluate the thermodynamic driving force for the transformation. [1]

2. Protocol for Preparation of Crystalline Form VN1 (MIBK Solvate) [2] This patent describes a method

for preparing a novel crystalline solvate.

Process:

Combine lenvatinib free base with methyl isobutyl ketone (MIBK) as the solvent.
Mix methanesulfonic acid (mesylating agent) into the contents.

Stir the mixture at a temperature between 20-80°C.
Isolate the crystalline product (e.g., by filtration).

Optionally, dry the product at a suitable temperature (e.g., 30-60°C). [2]
Characterization: The resulting form is characterized by its unique X-Ray Powder Diffraction
(XRPD) pattern. [2]

Implications for Drug Development

The solid form of an API profoundly impacts its developability and final product performance.

Purification and New Polymorph Access: Desolvation of specific solvates is a recognized strategy

to purify substances or obtain new polymorphs that are otherwise difficult to access. [1]
Property Optimization: Different solid forms can have vastly different physicochemical properties,

including solubility, dissolution rate, and physical/chemical stability, which directly affect the
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bioavailability and shelf-life of the drug product. [1]

Formulation Considerations: Some solvates face development limitations. For instance, the
chloroform solvate is restricted due to solvent toxicity, and the acetic acid solvate is hygroscopic and

unstable, making them unsuitable for pharmaceutical products. [1] Research into oral liquid
formulations aims to overcome challenges like stability and palatability. [4]

The study of lenvatinib mesylate solvates and hydrates is a dynamic field. The continuous discovery of new

forms and deeper understanding of transformation mechanisms provide valuable tools for optimizing the

manufacturing process and final quality of this important anticancer therapy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s548156?utm_src=pdf-bulk
https://www.smolecule.com/products/s548156?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

